Cas no 42326-68-1 (Benzo[b]thiophene-3-carboxaldehyde, 4-methoxy-)
42326-68-1 structure
Product Name:Benzo[b]thiophene-3-carboxaldehyde, 4-methoxy-
CAS No:42326-68-1
MF:C10H8O2S
MW:192.234321594238
CID:2130441
Update Time:2023-08-04
Benzo[b]thiophene-3-carboxaldehyde, 4-methoxy- Chemical and Physical Properties
Names and Identifiers
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- 4-methoxyBenzo[b]thiophene-3-carboxaldehyde
- Benzo[b]thiophene-3-carboxaldehyde, 4-methoxy-
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- Inchi: 1S/C10H8O2S/c1-12-8-3-2-4-9-10(8)7(5-11)6-13-9/h2-6H,1H3
- InChI Key: SQUSFGJSJZZTQQ-UHFFFAOYSA-N
- SMILES: S1C=C(C=O)C2C(=CC=CC1=2)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 195
- Topological Polar Surface Area: 54.5
Benzo[b]thiophene-3-carboxaldehyde, 4-methoxy- Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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